Cas no 34543-04-9 (Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester)
Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester, is a sulfonylcarbamate compound characterized by its unique structural features, including a 4-chlorophenylsulfonyl group and a methyl ester moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the development of biologically active molecules, such as enzyme inhibitors or agrochemicals. Its sulfonylcarbamate framework offers reactivity suitable for further functionalization, while the chlorophenyl group may enhance lipophilicity and binding affinity in target interactions. The methyl ester provides a handle for hydrolysis or transesterification, enabling versatile downstream modifications. This compound is typically handled under controlled conditions due to its sensitivity to moisture and strong bases.
34543-04-9 structure
Product Name:Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester
CAS No:34543-04-9
MF:C8H8ClNO4S
MW:249.671420097351
CID:292641
PubChem ID:5013687
Update Time:2025-08-05
Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester
- CARBAMIC ACID,N-[(4-CHLOROPHENYL)SULFONYL]-,METHYL ESTER
- methyl N-(4-chlorophenyl)sulfonylcarbamate
- AKOS028111768
- SCHEMBL3925835
- Methyl (4-chlorobenzene-1-sulfonyl)carbamate
- Methyl ((4-chlorophenyl)sulfonyl)carbamate
- N-((4-chlorophenyl)sulfonyl)carbamic acid methyl ester
- FCMYFMSWNFVHAC-UHFFFAOYSA-N
- DTXSID50407520
- 34543-04-9
- CS-0451445
- Oprea1_795634
- AG-205/06527033
- SR-01000397674-1
- methyl (4-chlorophenyl)sulfonylcarbamate
- SR-01000397674
-
- MDL: MFCD01536460
- Inchi: 1S/C8H8ClNO4S/c1-14-8(11)10-15(12,13)7-4-2-6(9)3-5-7/h2-5H,1H3,(H,10,11)
- InChI Key: FCMYFMSWNFVHAC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(NC(=O)OC)(=O)=O
Computed Properties
- Exact Mass: 248.98634
- Monoisotopic Mass: 248.9862566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- Density: 1.451±0.06 g/cm3(Predicted)
- Melting Point: 128-130 °C
- PSA: 72.47
Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522112-100g |
Methyl ((4-chlorophenyl)sulfonyl)carbamate |
34543-04-9 | 98% | 100g |
¥7337.00 | 2024-05-17 |
Carbamic acid, [(4-chlorophenyl)sulfonyl]-, methyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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